Cas no 61667-76-3 (Ethanone, 1-(5-benzoyl-2-phenyl-3-furanyl)-)

• Product name: Ethanone, 1-(5-benzoyl-2-phenyl-3-furanyl)-
• CAS No: 61667-76-3
• MF: C₁₉H₁₄O₃
• MW: 290.312665462494
• CID: 470788
• PubChem ID: 12334455

Ethanone, 1-(5-benzoyl-2-phenyl-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-benzoyl-2-phenyl-3-furanyl)-
• 1-(5-benzoyl-2-phenylfuran-3-yl)ethanone
• 1-(5-Benzoyl-2-phenylfuran-3-yl)ethan-1-one
• DTXSID10491046
• 61667-76-3

• Inchi： InChI=1S/C19H14O3/c1-13(20)16-12-17(18(21)14-8-4-2-5-9-14)22-19(16)15-10-6-3-7-11-15/h2-12H,1H3
• InChI Key： DTDBHIIWBKJABS-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(OC(=C1)C(=O)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 290.09432
• Monoisotopic Mass: 290.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28